Cas no 2171639-86-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxane-4-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxane-4-carboxylic acid
• CAS No: 2171639-86-2
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 5952441
• PubChem ID: 165570658
• Update Time: 2025-05-25

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxane-4-carboxylic acid
• EN300-1567892
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]oxane-4-carboxylic acid
• 2171639-86-2

• Inchi： 1S/C26H30N2O7/c1-16(33-2)22(23(29)28-26(24(30)31)11-13-34-14-12-26)27-25(32)35-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SSYVXVPVONILQG-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)NC(C(C(C)OC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxane-4-carboxylic acid

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxane-4-carboxylic Acid: A Comprehensive Overview

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxane-4-carboxylic acid, with the CAS number 2171639-86-2, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and an oxazolidinone ring system. The integration of these functional groups makes it a versatile molecule with potential applications in drug delivery systems, peptide synthesis, and as a building block for more complex molecules.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amide bond during the synthesis of peptides and proteins. The presence of the Fmoc group in this compound highlights its potential utility in medicinal chemistry, particularly in the development of bioactive molecules with enhanced stability and bioavailability. Recent studies have demonstrated that compounds with Fmoc groups can serve as effective carriers for targeted drug delivery, owing to their ability to protect sensitive functional groups during transit through biological systems.

The methoxy substituent on the butanamide moiety adds another layer of functionality to this compound. Methoxy groups are known to enhance the lipophilicity of molecules, which can improve their absorption across biological membranes. This property makes the compound an attractive candidate for use in drug design, where fine-tuning pharmacokinetic properties is essential for therapeutic efficacy.

The oxazolidinone ring system further enhances the structural complexity and functional versatility of this compound. Oxazolidinones are known for their stability under physiological conditions and their ability to form hydrogen bonds, which can be exploited in designing molecules with specific binding affinities to biological targets. Recent research has explored the use of oxazolidinone-containing compounds as inhibitors of enzymes involved in various disease pathways, such as cancer and neurodegenerative disorders.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The synthesis typically begins with the preparation of the Fmoc group, followed by its coupling with an appropriately substituted butanamide derivative. The introduction of the methoxy group and the formation of the oxazolidinone ring are subsequent steps that require precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which are invaluable for studying stereochemical effects on biological activity. Such enantiopure compounds are particularly useful in chiral recognition studies and in developing chiral catalysts for industrial applications.

In terms of applications, this compound has shown promise as a precursor for more complex molecules with therapeutic potential. For instance, it can serve as a starting material for synthesizing peptidomimetics—compounds that mimic peptides but possess improved pharmacokinetic profiles due to their structural modifications. Peptidomimetics are currently being explored as novel treatments for diseases such as hypertension, diabetes, and infectious diseases.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties at both molecular and atomic levels. Quantum mechanical calculations have provided insights into its electronic structure, while molecular dynamics simulations have revealed details about its conformational flexibility and interactions with biological targets.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxane-4-carboxylic acid represents a sophisticated molecule with multifaceted applications across various domains of chemical research. Its unique combination of functional groups positions it as a valuable asset in both academic studies and industrial development efforts aimed at creating innovative therapeutic agents.